Cas no 2229285-28-1 (4-(4,5-difluoro-2-nitrophenyl)-1H-imidazole)

• Product Name: 4-(4,5-difluoro-2-nitrophenyl)-1H-imidazole
• CAS No: 2229285-28-1
• MF: C₉H₅F₂N₃O₂
• MW: 225.151708364487
• CID: 5825851
• PubChem ID: 165970033
• Update Time: 2025-08-05

4-(4,5-difluoro-2-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-difluoro-2-nitrophenyl)-1H-imidazole
• 2229285-28-1
• EN300-1817266

• Inchi： 1S/C9H5F2N3O2/c10-6-1-5(8-3-12-4-13-8)9(14(15)16)2-7(6)11/h1-4H,(H,12,13)
• InChI Key： DJPXWQAMUOZLNF-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1=CN=CN1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 225.03498273g/mol
• Monoisotopic Mass: 225.03498273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-(4,5-difluoro-2-nitrophenyl)-1H-imidazole

4-(4,5-Difluoro-2-Nitrophenyl)-1H-Imidazole: A Comprehensive Overview

The compound 4-(4,5-difluoro-2-nitrophenyl)-1H-imidazole, identified by the CAS number 2229285-28-1, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The imidazole ring, a five-membered heterocyclic compound with two nitrogen atoms, forms the core of this molecule. The substitution pattern on the imidazole ring and the attached phenyl group introduces intriguing electronic and steric effects, making it a subject of interest for researchers.

The synthesis of 4-(4,5-difluoro-2-nitrophenyl)-1H-imidazole involves a series of carefully designed chemical reactions. The starting material typically includes an imidazole derivative and a substituted nitrophenyl group. The reaction conditions are optimized to ensure high yield and purity. Recent studies have explored the use of microwave-assisted synthesis techniques to accelerate the reaction process while maintaining product quality. This approach not only enhances efficiency but also reduces the environmental footprint of the synthesis.

The structural characterization of this compound is crucial for understanding its properties. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its molecular structure. These methods provide insights into the spatial arrangement of atoms and the electronic environment within the molecule. For instance, NMR spectroscopy helps identify the positions of fluorine atoms on the phenyl ring and their influence on the chemical shifts of neighboring protons.

The applications of 4-(4,5-difluoro-2-nitrophenyl)-1H-imidazole span across multiple disciplines. In medicinal chemistry, this compound has been investigated as a potential lead for drug development. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable candidate for therapeutic agents. Recent research has focused on its anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions like neurodegenerative diseases and cardiovascular disorders.

In materials science, this compound exhibits interesting electronic properties that make it suitable for applications in organic electronics. The presence of electron-withdrawing groups like nitro and difluorophenyl enhances its conjugation and stability. These characteristics are advantageous in designing organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties.

The environmental impact of 4-(4,5-difluoro-2-nitrophenyl)-1H-imidazole is another area of concern. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Results indicate that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slow rate. Efforts are ongoing to develop eco-friendly synthesis methods and waste management strategies to minimize its environmental footprint.

In conclusion, 4-(4,5-difluoro-2-nitrophenyl)-1H-imidazole is a versatile compound with promising applications in medicine and materials science. Its unique structure and functional groups provide a foundation for further research into its properties and utility. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in addressing challenges across diverse fields.